Cas no 252039-52-4 (Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)

Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- structure
252039-52-4 structure
Product Name:Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
CAS No:252039-52-4
MF:C36H71NO3
MW:565.953851938248
CID:1421736
PubChem ID:10793076
Update Time:2025-04-20

Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Chemical and Physical Properties

Names and Identifiers

    • Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
    • C18 L-erythro Ceramide (d18:1/18:0)
    • 252039-52-4
    • AKOS040755839
    • N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-octadecanamide
    • N-((2R,3S,E)-1,3-Dihydroxyoctadec-4-en-2-yl)stearamide
    • N-[(E,2R,3S)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide
    • N-[(1R,2S)-1-(Hydroxymethyl)-2-hydroxy-3-heptadecenyl]octadecanamide
    • Inchi: 1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h29,31,34-35,38-39H,3-28,30,32-33H2,1-2H3,(H,37,40)/b31-29+/t34-,35+/m1/s1
    • InChI Key: VODZWWMEJITOND-BPGUKWNXSA-N
    • SMILES: O[C@@H](/C=C/CCCCCCCCCCCCC)[C@@H](CO)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 565.54373
  • Monoisotopic Mass: 565.54339513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 32
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.9
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.56

Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Pricemore >>

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